Cas no 26269-07-8 (6-Benzothiazolol,2-(methylamino)-)

6-Benzothiazolol,2-(methylamino)- structure
26269-07-8 structure
Product Name:6-Benzothiazolol,2-(methylamino)-
CAS No:26269-07-8
MF:C8H8N2OS
MW:180.226920127869
CID:242612
Update Time:2024-01-26

6-Benzothiazolol,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolol,2-(methylamino)-
    • 6-Benzothiazolol,2-(methylamino)-(8CI)
    • 6-Benzothiazolol, 2-(methylamino)-
    • Inchi: 1S/C8H8N2OS/c1-9-8-10-6-3-2-5(11)4-7(6)12-8/h2-4,11H,1H3,(H,9,10)
    • InChI Key: ASNJMOABCKEFHD-UHFFFAOYSA-N
    • SMILES: S1C2=CC(O)=CC=C2N=C1NC

Computed Properties

  • Exact Mass: 180.03584
  • Monoisotopic Mass: 180.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 73.4A^2

Experimental Properties

  • Density: 1.451±0.06 g/cm3(Predicted)
  • Melting Point: 238-240 °C
  • Boiling Point: 343.5±34.0 °C(Predicted)
  • PSA: 45.15
  • pka: 9.17±0.40(Predicted)
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